4-(4-Tert-butylphenyl-sulfonyl)piperazine-2-carboxylic acid

• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 4-(4-tert-butylphenyl)sulfonylpiperazine-2-carboxylic acid
• InChI: InChI=1S/C15H22N2O4S/c1-15(2,3)11-4-6-12(7-5-11)22(20,21)17-9-8-16-13(10-17)14(18)19/h4-7,13,16H,8-10H2,1-3H3,(H,18,19)
• InChI Key: SQSYVHNVIJHCAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CCNC(C2)C(=O)O

Description

4-(4-Tert-butylphenyl-sulfonyl)piperazine-2-carboxylic acid is a useful research compound. Its molecular formula is C15H22N2O4S and its molecular weight is 326.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of piperazine-2-carboxylic acid dihydrochlorid (13.95 g, 68.70 mmol) in water/dioxane 1:1 (280 ml) at 0° C., NaOH 5 N (48 ml) was added to achieve complete dissolution. 4-tert-butylbenzenesulfonylchloride (17.586 g, 75.57 mmol) in dioxane (140 ml) was then added dropwise at 2° C. In 1 h. The reaction mixture was stirred overnight at 2° C. and over the week-end at room temperature. Solvents were removed in vacuo and the residue obtained was crystallized in EtOH to give 17.3 g of crude 4-(4-tert-butylphenyl-sulfonyl)piperazine-2-carboxylic acid. This material was dissolved in DCM (340 ml) and triethylamine (23 ml, 158 mmol) followed by di-tert-butyl-dicarboxylate (11.5 g, 52.7 mmol) were added. The mixture was stirred at mom temperature overnight, washed with HCl 1N, and brine. Organic phase was then dried over magnesium sulfate, filtered and concentrated to give 23.5 g of a white solid. This crude was purified by flash chromatography using DCM/MeOH 95:5 then DCM/MeOH/AcOH 90:10:0.1.